Cas no 1168139-59-0 ((1S)-1-(4-methyl-1,3-thiazol-2-yl)ethanamine)

• Product Name: (1S)-1-(4-methyl-1,3-thiazol-2-yl)ethanamine
• CAS No: 1168139-59-0
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 2615000
• PubChem ID: 40465865
• Update Time: 2025-04-21

(1S)-1-(4-methyl-1,3-thiazol-2-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-methyl-1,3-thiazol-2-yl)ethanamine
• SCHEMBL2885153
• 1-(4-methyl-1,3-thiazol-2-yl)ethanamine
• 1-(4-Methyl-thiazol-2-yl)-ethylamine
• BS-38174
• 538328-18-6
• Z803082186
• 1-(4-Methyl-1,3-thiazol-2-yl)ethanamine, AldrichCPR
• G29435
• AB68276
• NSXQYSQZXMGRPJ-UHFFFAOYSA-N
• 1168139-59-0
• EN300-66878
• 1-(4-methyl-1,3-thiazol-2-yl)-1-ethylamine
• (S)-1-(4-METHYLTHIAZOL-2-YL)ETHANAMINE
• ALBB-015191
• 1-(4-methyl-1,3-thiazol-2-yl)ethan-1-amine
• AKOS005174982
• MFCD05221828
• 1-(4-methyl-1,3-thiazol-2-yl)ethanamine dihydrochloride
• 1-(4-methylthiazol-2-yl)ethanamine
• MFCD07781059
• 853-103-5

• Inchi： 1S/C6H10N2S/c1-4-3-9-6(8-4)5(2)7/h3,5H,7H2,1-2H3/t5-/m1/s1
• InChI Key： NSXQYSQZXMGRPJ-RXMQYKEDSA-N
• SMILES： S1C=C(C)N=C1[C@@H](C)N

Computed Properties

• Exact Mass: 142.05646950g/mol
• Monoisotopic Mass: 142.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles